2-(4-Pentylphenyl)pyrimidine-5-carbonitrile

• CAS No.: 59855-33-3
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol
• IUPAC Name: 2-(4-pentylphenyl)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H17N3/c1-2-3-4-5-13-6-8-15(9-7-13)16-18-11-14(10-17)12-19-16/h6-9,11-12H,2-5H2,1H3
• InChI Key: VWJMXUYCJCQLLY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=NC=C(C=N2)C#N

Description

2-(4-Pentylphenyl)pyrimidine-5-carbonitrile is a useful research compound. Its molecular formula is C16H17N3 and its molecular weight is 251.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

9.1 G. of 2-(p-n-pentylphenyl)-5-pyrimidinecarboxamide are reacted with 100 ml. of phosphorus oxychloride with the exclusion of moisture, worked up and purified in a manner analogous to that described in Example 7. The pure, colorless 5-cyano-2-(4-n-pentylphenyl)-pyrimidine has a melting point of 96.0°-96.2° C. and a clearing point of 109.0° C.

Synthesis routes and methods II

Procedure details

6.3 G. of 4-chloro-5-cyano-2-(4-n-pentylphenyl)-pyrimidine are reacted in 290 ml. of 50% dioxane with 25.3 g. of pre-treated zinc dust and worked up after the reaction in a manner analogous to that described in Example 13. There is obtained 5-cyano-2-(4-n-pentylphenyl)-pyrimidine as colorless crystals having a melting point of 96.0°-96.2° C. and clearing point of 109.0° C. The substance is identical with the compound obtained according to Example

Synthesis routes and methods III

Procedure details

The starting material can be obtained according to the procedure of A. R. Todd and F. Bergel, J. Chem. Soc. 1937, 366 from p-n-pentylbenzamide hydrochloride and ethoxymethylenemalonic acid diethyl ester with sodium ethylate in ethanol and subsequent treatment of the obtained 2-(p-n-pentylphenyl)-4-hydroxy-5-pyrimidinecarboxylic acid ethyl ester (melting point 193.9°-194.4° C) with phosphorus oxychloride. The melting point of 2-(p-n-pentylphenyl)-4-chloro-5-pyrimidinecarboxylic acid ethyl ester is 58.5°-59.2° C.